Cas no 88253-96-7 (Propanedioic acid, butylmethyl-, monomethyl ester, (R)-)
88253-96-7 structure
Product Name:Propanedioic acid, butylmethyl-, monomethyl ester, (R)-
CAS No:88253-96-7
MF:C9H15O4
MW:187.213003396988
CID:639733
PubChem ID:71409692
Update Time:2025-04-19
Propanedioic acid, butylmethyl-, monomethyl ester, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, butylmethyl-, monomethyl ester, (R)-
- (2R)-2-methoxycarbonyl-2-methylhexanoate
- DTXSID60829416
- (2R)-2-(Methoxycarbonyl)-2-methylhexanoate
- 88253-96-7
-
- Inchi: 1S/C9H16O4/c1-4-5-6-9(2,7(10)11)8(12)13-3/h4-6H2,1-3H3,(H,10,11)/p-1/t9-/m1/s1
- InChI Key: IMRWVSSSILYGAW-SECBINFHSA-M
- SMILES: O(C)C([C@](C(=O)[O-])(C)CCCC)=O
Computed Properties
- Exact Mass: 187.09703396g/mol
- Monoisotopic Mass: 187.09703396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66.4Ų
Propanedioic acid, butylmethyl-, monomethyl ester, (R)- Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
88253-96-7 (Propanedioic acid, butylmethyl-, monomethyl ester, (R)-) Related Products
- 27132-23-6(Dimethyl diethylmalonate)
- 39520-24-6(Dimethyl 2-Isobutylmalonate)
- 113020-21-6(1-methoxycarbonylcyclopropanecarboxylic acid)
- 6914-71-2(Dimethyl 1,1-Cyclopropanedicarboxylate)
- 3779-29-1(1,1-diethyl cyclobutane-1,1-dicarboxylate)
- 40967-67-7(2-Methoxycarbonyl-succinic acid dimethyl ester)
- 14035-96-2(Dimethyl 2-propylmalonate)
- 596-75-8(Diethyl dibutylmalonate)
- 2163-48-6(Diethyl propylmalonate)
- 10203-58-4(Diethyl isobutylmalonate)
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